7-allyl-8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C17H16N4O5/c1-4-7-21-13-14(19(2)17(23)20(3)15(13)22)18-16(21)26-10-5-6-11-12(8-10)25-9-24-11/h4-6,8H,1,7,9H2,2-3H3
• InChI Key: OKSCMUNGYXLSFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OC3=CC4=C(C=C3)OCO4)CC=C
• Molecular Formula: C17H16N4O5
• Molecular Weight: 356.33 g/mol

Description

7-allyl-8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as ABT-702, is a small molecule inhibitor of the enzyme adenosine kinase. Adenosine kinase is responsible for the breakdown of adenosine, a molecule that plays an important role in regulating various physiological processes in the body. ABT-702 has shown potential as a therapeutic agent in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

7-allyl-8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione works by inhibiting the activity of adenosine kinase, an enzyme that breaks down adenosine. Adenosine is an important molecule that plays a role in regulating various physiological processes in the body, including inflammation, immune response, and neurotransmission. By blocking the activity of adenosine kinase, this compound increases the concentration of adenosine in the body, leading to various physiological effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in the body. These effects include increased levels of adenosine, modulation of immune response, inhibition of cancer cell growth, and reduction of inflammation. This compound has also been shown to have a neuroprotective effect in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

7-allyl-8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has several advantages as a research tool, including its specificity for adenosine kinase and its ability to increase adenosine levels in the body. However, there are also limitations to using this compound in lab experiments, including its potential toxicity at high doses and its limited solubility in water.

Future Directions

There are several future directions for research on 7-allyl-8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. One area of interest is the development of new formulations of this compound that improve its solubility and bioavailability. Another area of interest is the investigation of the potential of this compound as a treatment for various diseases, including cancer, inflammation, and neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on various physiological processes in the body.

Scientific Research Applications

7-allyl-8-(1,3-benzodioxol-5-yloxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been extensively studied in various scientific research fields, including cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the growth of various cancer cells by blocking the activity of adenosine kinase. In neurology, this compound has been studied for its potential as a treatment for neurological disorders such as epilepsy and Parkinson's disease. In immunology, this compound has been studied for its potential as an anti-inflammatory agent.